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Compound of Interest

Compound Name: 5-Aminooxazole-4-carboxamide

Cat. No.: B1371615

An In-depth Technical Guide to 5-Aminooxazole-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminooxazole-4-carboxamide is a heterocyclic organic compound featuring an oxazole ring
substituted with an amino group and a carboxamide group. The oxazole scaffold is a key
structural motif in numerous biologically active compounds and approved pharmaceuticals,
valued for its ability to participate in hydrogen bonding and other molecular interactions. This
guide provides a comprehensive overview of the chemical properties, synthesis, and potential
applications of 5-Aminooxazole-4-carboxamide, with a focus on its relevance to researchers
in medicinal chemistry and drug discovery. While specific experimental data for this compound
is limited in publicly accessible literature, this document synthesizes available information and
provides expert insights based on the chemistry of analogous structures.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and development. The properties of 5-Aminooxazole-4-
carboxamide are summarized below.

Table 1: Physicochemical Properties of 5-Aminooxazole-4-carboxamide
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Property Value Source

CAS Number 30380-27-9 [1][2]

Molecular Formula CaHsN3O:2 [1][3]

Molecular Weight 127.10 g/mol [11[3]
White to off-white crystalline

Appearance ] ] Inferred
solid (predicted)

_ _ Not available. Expected to be

Melting Point ] ) ) -
a high-melting solid.

Boiling Point 339.5 °C at 760 mmHg [1114]

Density 1.47 g/cm3 [1114]
Expected to have some

B solubility in water and polar

Solubility ] ) Inferred
organic solvents like DMSO
and methanol.
Not available. The amino

K group is expected to be basic,
a -

P and the amide proton weakly
acidic.

LogP 0.63720 [1]

Synthesis and Reactivity

While a specific, detailed synthesis protocol for 5-Aminooxazole-4-carboxamide is not readily

available in the literature, a plausible synthetic route can be proposed based on established

methods for the synthesis of similar 5-aminooxazole derivatives.

Proposed Synthetic Pathway

A potential synthetic route to 5-Aminooxazole-4-carboxamide could start from ethyl

cyanoacetate and involve the formation of an intermediate that is then cyclized to form the

oxazole ring. A related synthesis for ethyl 5-aminooxazole-4-carboxylate has been mentioned
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as a precursor for other molecules, suggesting its accessibility[5]. The carboxamide could then
be formed from the corresponding ester.

A plausible synthesis is outlined below, drawing inspiration from the synthesis of related 5-
aminoisoxazoles which involves the reaction of a cyanoacetate derivative with
hydroxylamine[6]. For the oxazole ring, a different cyclization strategy would be required.

Part 1: Synthesis of Intermediate

Ethyl Cyanoacetate Intermediate_A

Part 2: Cyclization Part 3: Amidation

Cyclizing Agent Ammonia

Ethyl_5_aminooxazole_4_carboxylate 57Aminooxazole747carboxamide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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